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  4. (2R,3R,10Bs)-3-(2,2-dimethylpropanoyl)-2-(3,4,5-trimethoxyphenyl)-3,10b-dihydro-2H-pyrrolo[2,1-a]isoquinoline-1,1-dicarbonitrile
(2R,3R,10Bs)-3-(2,2-dimethylpropanoyl)-2-(3,4,5-trimethoxyphenyl)-3,10b-dihydro-2H-pyrrolo[2,1-a]isoquinoline-1,1-dicarbonitrile (2R,3R,10Bs)-3-(2,2-dimethylpropanoyl)-2-(3,4,5-trimethoxyphenyl)-3,10b-dihydro-2H-pyrrolo[2,1-a]isoquinoline-1,1-dicarbonitrile
Brand Name: Vulcanchem
CAS No.: 293313-09-4
VCID: VC0393727
InChI: InChI=1S/C28H29N3O4/c1-27(2,3)26(32)23-22(18-13-20(33-4)24(35-6)21(14-18)34-5)28(15-29,16-30)25-19-10-8-7-9-17(19)11-12-31(23)25/h7-14,22-23,25H,1-6H3/t22-,23+,25-/m0/s1
SMILES: CC(C)(C)C(=O)C1C(C(C2N1C=CC3=CC=CC=C23)(C#N)C#N)C4=CC(=C(C(=C4)OC)OC)OC
Molecular Formula: C28H29N3O4
Molecular Weight: 471.5g/mol

(2R,3R,10Bs)-3-(2,2-dimethylpropanoyl)-2-(3,4,5-trimethoxyphenyl)-3,10b-dihydro-2H-pyrrolo[2,1-a]isoquinoline-1,1-dicarbonitrile

CAS No.: 293313-09-4

Main Products

VCID: VC0393727

Molecular Formula: C28H29N3O4

Molecular Weight: 471.5g/mol

(2R,3R,10Bs)-3-(2,2-dimethylpropanoyl)-2-(3,4,5-trimethoxyphenyl)-3,10b-dihydro-2H-pyrrolo[2,1-a]isoquinoline-1,1-dicarbonitrile - 293313-09-4

CAS No. 293313-09-4
Product Name (2R,3R,10Bs)-3-(2,2-dimethylpropanoyl)-2-(3,4,5-trimethoxyphenyl)-3,10b-dihydro-2H-pyrrolo[2,1-a]isoquinoline-1,1-dicarbonitrile
Molecular Formula C28H29N3O4
Molecular Weight 471.5g/mol
IUPAC Name (2R,3R,10bS)-3-(2,2-dimethylpropanoyl)-2-(3,4,5-trimethoxyphenyl)-3,10b-dihydro-2H-pyrrolo[2,1-a]isoquinoline-1,1-dicarbonitrile
Standard InChI InChI=1S/C28H29N3O4/c1-27(2,3)26(32)23-22(18-13-20(33-4)24(35-6)21(14-18)34-5)28(15-29,16-30)25-19-10-8-7-9-17(19)11-12-31(23)25/h7-14,22-23,25H,1-6H3/t22-,23+,25-/m0/s1
Standard InChIKey NJKVAFLMZSCYOK-ARNLJNQMSA-N
Isomeric SMILES CC(C)(C)C(=O)[C@H]1[C@@H](C([C@H]2N1C=CC3=CC=CC=C23)(C#N)C#N)C4=CC(=C(C(=C4)OC)OC)OC
SMILES CC(C)(C)C(=O)C1C(C(C2N1C=CC3=CC=CC=C23)(C#N)C#N)C4=CC(=C(C(=C4)OC)OC)OC
Canonical SMILES CC(C)(C)C(=O)C1C(C(C2N1C=CC3=CC=CC=C23)(C#N)C#N)C4=CC(=C(C(=C4)OC)OC)OC
PubChem Compound 5286539
Last Modified Nov 11 2021
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